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Compound of Interest

Compound Name: Metolcarb-d3

Cat. No.: B12414777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

persistence of the carbamate insecticide Metolcarb. It is designed to be a valuable resource for

researchers, scientists, and professionals involved in environmental risk assessment and drug

development. This document details Metolcarb's physicochemical characteristics, its

degradation pathways in various environmental compartments, and the methodologies used to

assess its environmental impact.

Physicochemical Properties of Metolcarb
Understanding the fundamental physicochemical properties of Metolcarb is crucial for

predicting its behavior and transport in the environment. These properties influence its solubility

in water, potential for volatilization, and its tendency to adsorb to soil and sediment. A summary

of key properties is presented in Table 1.

Table 1: Physicochemical Properties of Metolcarb
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Property Value Reference(s)

Chemical Name m-Tolyl methylcarbamate [1][2]

CAS Number 1129-41-5 [1][3]

Molecular Formula C₉H₁₁NO₂ [3]

Molecular Weight 165.19 g/mol

Appearance Colorless crystalline solid

Melting Point 74-77 °C

Boiling Point 293.03 °C (rough estimate)

Water Solubility 2600 mg/L (at 30 °C)

Vapor Pressure 0.145 Pa (at 20 °C)

Log Kₒw (Octanol-Water

Partition Coefficient)
1.7

pKa 12.38 ± 0.46 (Predicted)

Environmental Fate and Persistence
Metolcarb's persistence in the environment is determined by a combination of abiotic and biotic

degradation processes. The primary routes of dissipation include hydrolysis, photolysis, and

microbial biodegradation.

Abiotic Degradation
Hydrolysis is a significant degradation pathway for Metolcarb, particularly in neutral to alkaline

aquatic environments. The rate of hydrolysis is pH-dependent, with faster degradation

occurring at higher pH levels. Metolcarb is stable in acidic solutions (pH < 6).

Table 2: Hydrolysis Half-life of Metolcarb
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pH Temperature (°C) Half-life (t½) Reference(s)

7 25 25 days (estimated)

8 25 2.5 days (estimated)

9 Not specified

2.8 hours

(freshwater), 6 hours

(seawater)

The primary hydrolysis product of Metolcarb is m-methylphenol.

Photodegradation in water can also contribute to the breakdown of Metolcarb. The major

photolysis degradation product identified is m-methylphenol. The atmospheric half-life of vapor-

phase Metolcarb due to reaction with photochemically-produced hydroxyl radicals is estimated

to be about 1.8 days.

Biotic Degradation
Microbial degradation is a key process for the dissipation of Metolcarb in soil. The rate of

biodegradation is influenced by soil type, pH, and microbial activity. Half-lives in various soils

have been reported to range from 3.8 to 55 days.

Table 3: Soil Biodegradation Half-life of Metolcarb

Soil Type pH
Half-life (t½) in
days

Reference(s)

Silt 7.85 7.9

Silt Loam 7.20 14

Silt Loam 7.05 15

Silt Loam 6.85 3.8

Sand 5.20 7.6

Peat 5.90 55
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In aquatic systems, Metolcarb can also be biodegraded by microorganisms. In a study using an

activated sludge inoculum, 36% to 41% of Metolcarb reached its theoretical biochemical

oxygen demand (BOD) over a 4-week period.

Degradation Pathways
The environmental degradation of Metolcarb proceeds through several interconnected

pathways, including abiotic hydrolysis and photolysis, as well as biotic transformations

mediated by microorganisms.

Abiotic Degradation
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Metolcarb Environmental Degradation Pathways
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The main metabolic pathways for Metolcarb in plants, mammals, and insects involve

hydroxylation of the ring-methyl group, N-methyl group, and the phenyl ring, followed by

conjugation. Carbamate ester hydrolysis to form m-cresol is also a documented pathway.

Further oxidation of the ring-hydroxymethyl group to a carboxyl group can also occur.

Experimental Protocols
Standardized test guidelines, such as those from the Organisation for Economic Co-operation

and Development (OECD), are employed to evaluate the environmental fate of chemicals like

Metolcarb.

Hydrolysis Study (following OECD Guideline 111)
This study determines the rate of abiotic hydrolysis of Metolcarb in aqueous solutions at

different pH values.
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Prepare sterile aqueous buffer solutions
(pH 4, 7, and 9)

Add Metolcarb to buffer solutions
(concentration < 0.01 M or 50% of solubility)

Incubate in the dark at constant temperature
(e.g., 25°C and 50°C)

Collect samples at specified time intervals

Analyze samples for Metolcarb and
hydrolysis products (e.g., m-methylphenol)

using HPLC or LC-MS/MS

Calculate hydrolysis rate constant (k)
and half-life (t½) at each pH

Click to download full resolution via product page

Workflow for Metolcarb Hydrolysis Study

Methodology:

Preparation of Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.
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Application of Test Substance: Metolcarb is added to each buffer solution at a concentration

not exceeding 0.01 M or half of its water solubility.

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C). A

preliminary test may be conducted at an elevated temperature (e.g., 50°C) to quickly assess

stability.

Sampling: Aliquots are taken at various time intervals.

Analysis: The concentration of Metolcarb and its primary hydrolysis product, m-

methylphenol, is determined using a validated analytical method such as High-Performance

Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Data Analysis: The degradation rate constant and half-life are calculated for each pH.

Aqueous Photolysis Study (following OECD Guideline
316)
This study evaluates the degradation of Metolcarb in water due to direct exposure to sunlight.
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Prepare sterile aqueous solution of Metolcarb
in transparent vessels (e.g., quartz)

Prepare dark controls to assess hydrolysis Irradiate samples with a light source
simulating natural sunlight (e.g., Xenon arc lamp)

Collect samples from both irradiated and
dark control vessels at time intervals

Analyze for Metolcarb and photoproducts
(e.g., m-methylphenol) using HPLC or LC-MS/MS

Determine photolysis rate constant and half-life,
correcting for hydrolysis. Calculate quantum yield.

Click to download full resolution via product page

Workflow for Metolcarb Aqueous Photolysis Study

Methodology:

Preparation of Solutions: A sterile aqueous solution of Metolcarb is prepared in vessels

transparent to the light source (e.g., quartz tubes).

Dark Controls: Control samples are prepared and kept in the dark to measure hydrolysis

concurrently.
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Irradiation: Samples are exposed to a light source that simulates natural sunlight, such as a

xenon arc lamp with appropriate filters.

Sampling: Samples are collected from both the irradiated and dark control vessels at various

time points.

Analysis: The concentrations of Metolcarb and its photoproducts are quantified using a

suitable analytical method.

Data Analysis: The photolysis rate constant and half-life are calculated, correcting for any

degradation observed in the dark controls. The quantum yield can also be determined.

Soil Biodegradation Study (following OECD Guideline
307)
This study assesses the rate and route of Metolcarb degradation in soil under aerobic and/or

anaerobic conditions.
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Select and characterize representative soil types

Treat soil samples with Metolcarb
(radiolabeled or non-labeled)

Incubate soil samples in the dark at a
constant temperature and moisture content

Trap evolved CO₂ and other volatile metabolites

Collect soil samples at various time intervals

Determine the degradation rate (DT₅₀ and DT₉₀)
and identify major metabolites

Extract and analyze soil for Metolcarb and
degradation products using HPLC or GC-MS

Click to download full resolution via product page

Workflow for Metolcarb Soil Biodegradation Study

Methodology:

Soil Selection and Preparation: Representative agricultural soils are collected and

characterized (e.g., texture, pH, organic carbon content).
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Application: Metolcarb (often ¹⁴C-labeled for mass balance studies) is applied to the soil

samples.

Incubation: The treated soil is incubated in the dark at a controlled temperature and moisture

level. For aerobic studies, a continuous flow of air is provided. For anaerobic studies, the soil

is flooded and purged with an inert gas.

Volatile Trapping: Evolved ¹⁴CO₂ and other volatile organic compounds are trapped to

assess mineralization and volatilization.

Sampling and Extraction: Soil samples are taken at different time intervals and extracted with

appropriate solvents.

Analysis: The extracts are analyzed for Metolcarb and its degradation products using

techniques like HPLC with radiometric detection, LC-MS/MS, or Gas Chromatography-Mass

Spectrometry (GC-MS).

Data Analysis: The dissipation time for 50% and 90% of the applied Metolcarb (DT₅₀ and

DT₉₀) is calculated. Major transformation products are identified and quantified.

Analytical Methodologies
Accurate and sensitive analytical methods are essential for monitoring Metolcarb and its

degradation products in environmental matrices.

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the analysis of carbamate pesticides due to their thermal

lability, which can make GC analysis challenging.

Table 4: Example HPLC-MS/MS Parameters for Metolcarb Analysis
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Parameter Setting Reference(s)

Column
Reversed-phase C18 (e.g., 2.1

x 100 mm, 1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B
Acetonitrile or Methanol with

0.1% formic acid

Gradient
Optimized for separation of

Metolcarb and metabolites

Flow Rate 0.3 - 0.4 mL/min

Injection Volume 5 - 20 µL

Ionization Mode
Electrospray Ionization (ESI),

Positive

MS/MS Transitions (MRM)

Precursor Ion (m/z) -> Product

Ion (m/z) (Specific values to be

optimized)

Gas Chromatography-Mass Spectrometry (GC-MS)
While less common for direct analysis of carbamates, GC-MS can be used, often requiring a

derivatization step to improve the thermal stability and volatility of the analytes.

Table 5: Example GC-MS Parameters for Metolcarb Analysis (with derivatization)
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Parameter Setting Reference(s)

Derivatization Agent
Silylating agents or flash

methylation

Column

Non-polar or medium-polarity

(e.g., DB-5MS, 30 m x 0.25

mm x 0.25 µm)

Injector Temperature 250 °C

Oven Program
Ramped temperature program

(e.g., 70°C to 300°C)

Carrier Gas Helium

Ionization Mode Electron Ionization (EI)

Mass Analyzer Quadrupole or Ion Trap

Acquisition Mode
Selected Ion Monitoring (SIM)

or Full Scan

Conclusion
Metolcarb exhibits moderate persistence in the environment. Its fate is primarily governed by

pH-dependent hydrolysis and microbial degradation in soil and water. The principal degradation

product is m-methylphenol. The information and methodologies presented in this guide provide

a robust framework for assessing the environmental risk of Metolcarb and for developing

strategies to mitigate its potential impact. The detailed experimental protocols and analytical

methods described herein are intended to support researchers and scientists in conducting

reliable and reproducible environmental fate studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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